Cas no 67617-98-5 (1-(2,5-dimethoxyphenyl)-2-thiourea)

• Product Name: 1-(2,5-dimethoxyphenyl)-2-thiourea
• CAS No: 67617-98-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD00022163
• CID: 90381
• PubChem ID: 2758483
• Update Time: 2025-04-18

1-(2,5-dimethoxyphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxyphenylthiourea
• (2,5-dimethoxyphenyl)thiourea
• (2,5-Dimethoxy-phenyl)-thiourea
• 1-(2,5-Dimethoxyphenyl)-2-thiourea
• 2,4-DIMETHOXYPHENYLACETIC ACID
• Thioureido-hydrochinon-dimethylaether
• Thiourea,N-(2,5-dimethoxyphenyl)-
• n-(2,5-dimethoxyphenyl)thiourea
• A835829
• D85872
• 1-(2,5-dimethoxyphenyl)thiourea
• DTXSID50374344
• MFCD00022163
• FT-0610411
• AS-75926
• ZLGQKHQZDDTIFW-UHFFFAOYSA-N
• SCHEMBL4141161
• EN300-66535
• CS-0257210
• FT-0610410
• 67617-98-5
• AKOS005447498
• 2,5-dimethoxy phenyl thiourea
• STK374494
• 1-(2,5-dimethoxyphenyl)-2-thiourea

• MDL： MFCD00022163
• Inchi： 1S/C9H12N2O2S/c1-12-6-3-4-8(13-2)7(5-6)11-9(10)14/h3-5H,1-2H3,(H3,10,11,14)
• InChI Key： ZLGQKHQZDDTIFW-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=C(C=CC=1OC)OC
• BRN： 2727068

Computed Properties

• Exact Mass: 212.06200
• Monoisotopic Mass: 212.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 88.6A^2

Experimental Properties

• Color/Form: White goose or light brown solid
• Density: 1.282
• Melting Point: 160 °C
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.645
• PSA: 88.60000
• LogP: 2.13260
• Solubility: Insoluble in water

1-(2,5-dimethoxyphenyl)-2-thiourea Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： S22-S36/37-S45
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R25
• Packing Group：II
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas